Cas no 36781-76-7 (9-Octadecenoic acid,12-hydroxy-, 12-hydroxy-9-octadecenyl ester, [R-[R*,R*-(Z,Z)]]- (9CI))

• Product Name: 9-Octadecenoic acid,12-hydroxy-, 12-hydroxy-9-octadecenyl ester, [R-[R*,R*-(Z,Z)]]- (9CI)
• CAS No: 36781-76-7
• Molecular Formula: C₃₆H₆₈O₄
• Molecular Weight: 564.92272
• CID: 307315
• PubChem ID: 20837959

9-Octadecenoic acid,12-hydroxy-, 12-hydroxy-9-octadecenyl ester, [R-[R*,R*-(Z,Z)]]- (9CI) Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, 12-hydroxy-9-octadecenyl ester, [R-[R*,R*-(Z,Z)]]- (9CI)
• RICINOLEYL RICINOLEATE
• (9Z,12R)-12-Hydroxy-9-octadecenoic acid (9Z,12R)-12-hydroxy-9-octadecenyl ester
• (R)-12-Hydroxyoleic acid (9Z,12R)-12-hydroxy-9-octadecenyl ester
• (R)-12-hydroxyoleyl (R)-12-hydroxyoleate
• 36781-76-7
• [(Z,12R)-12-hydroxyoctadec-9-enyl] (Z,12R)-12-hydroxyoctadec-9-enoate
• NS00057970
• DTXSID101125537
• 9-Octadecenoic acid, 12-hydroxy-, (9Z,12R)-12-hydroxy-9-octadecen-1-yl ester, (9Z,12R)-

• InChIKey： OGLXDMGSSDJNEC-VUQPWTHSSA-N
• Inchi： InChI=1S/C36H68O4/c1-3-5-7-22-28-34(37)30-24-18-14-10-9-13-17-21-27-33-40-36(39)32-26-20-16-12-11-15-19-25-31-35(38)29-23-8-6-4-2/h18-19,24-25,34-35,37-38H,3-17,20-23,26-33H2,1-2H3/b24-18+,25-19+/t34-,35-/m1/s1
• SMILES： CCCCCC[C@H](C/C=C/CCCCCCCCOC(CCCCCCC/C=C/C[C@@H](CCCCCC)O)=O)O

Computed Properties

• Exact Mass: 564.51200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 32
• Monoisotopic Mass: 564.51176065g/mol
• Heavy Atom Count: 40
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 10.54620
• PSA: 66.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters